Cas no 100117-46-2 (3-Buten-2-one, 4-(2,5-dimethoxyphenyl)-)

• Product Name: 3-Buten-2-one, 4-(2,5-dimethoxyphenyl)-
• CAS No: 100117-46-2
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 1125404
• Update Time: 2024-07-27

3-Buten-2-one, 4-(2,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-(2,5-dimethoxyphenyl)-
• 4-(2,5-dimethoxyphenyl)but-3-en-2-one

• Inchi： 1S/C12H14O3/c1-9(13)4-5-10-8-11(14-2)6-7-12(10)15-3/h4-8H,1-3H3
• InChI Key： YGGXEEJZKRLTGV-UHFFFAOYSA-N
• SMILES： CC(=O)C=CC1=CC(OC)=CC=C1OC

Computed Properties

• Exact Mass: 206.09432

Experimental Properties

• Density: 1.073±0.06 g/cm3(Predicted)
• Boiling Point: 353.9±27.0 °C(Predicted)
• PSA: 35.53